Cas no 2172314-06-4 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-methoxypropanoic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-methoxypropanoic acid
• CAS No: 2172314-06-4
• MF: C₂₆H₂₃FN₂O₆
• MW: 478.469030618668
• CID: 6050714
• PubChem ID: 165529945
• Update Time: 2025-06-08

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-methoxypropanoic acid
• EN300-1498625
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}-2-methoxypropanoic acid
• 2172314-06-4

• Inchi： 1S/C26H23FN2O6/c1-34-23(25(31)32)13-28-24(30)15-10-11-22(21(27)12-15)29-26(33)35-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-12,20,23H,13-14H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： AQJZSUMGNMJXEB-UHFFFAOYSA-N
• SMILES： FC1C=C(C(NCC(C(=O)O)OC)=O)C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.15401462g/mol
• Monoisotopic Mass: 478.15401462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-methoxypropanoic acid

Comprehensive Analysis of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-methoxypropanoic acid (CAS No. 2172314-06-4)

The compound 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-methoxypropanoic acid (CAS No. 2172314-06-4) is a highly specialized fluorinated organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a fluorophenyl moiety, makes it a valuable intermediate in the development of biologically active compounds. Researchers and industry professionals are increasingly interested in this compound due to its role in drug discovery and bioconjugation strategies.

One of the key features of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-methoxypropanoic acid is its compatibility with solid-phase peptide synthesis (SPPS). The Fmoc group is widely used to protect amino acids during peptide assembly, and its presence in this compound enhances its utility in peptide chemistry. Additionally, the fluorine atom introduces electronic and steric effects that can influence the binding affinity and metabolic stability of resulting peptides or small molecules. This aligns with current trends in precision medicine and targeted drug delivery, where fluorinated compounds are gaining traction.

In the context of AI-driven drug discovery, CAS No. 2172314-06-4 has been explored as a building block for machine learning-based molecular design. The compound's structural complexity and functional groups make it an interesting candidate for virtual screening and QSAR modeling. Recent studies highlight the growing demand for fluorinated scaffolds in medicinal chemistry, as they often improve bioavailability and receptor interaction. This compound's methoxypropanoic acid segment further contributes to its solubility and synthetic versatility.

From a sustainability perspective, the synthesis of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-methoxypropanoic acid has been optimized to reduce environmental impact. Modern green chemistry techniques, such as catalytic fluorination and solvent-free reactions, are being applied to its production. This addresses the increasing focus on eco-friendly pharmaceutical manufacturing, a topic frequently searched by professionals in the field. The compound's high purity and stability also make it suitable for GMP-compliant processes.

The analytical characterization of CAS No. 2172314-06-4 involves advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure precise quality control, which is critical for its use in preclinical studies. As the demand for custom synthesis and research chemicals grows, this compound stands out for its reproducibility and scalability. Its applications extend to biomarker development and proteomics, where fluorescent labeling and protein modification are essential.

In summary, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-methoxypropanoic acid represents a cutting-edge tool in chemical biology and therapeutic innovation. Its multifaceted properties cater to the evolving needs of life sciences and material research. With ongoing advancements in nanotechnology and drug formulation, this compound is poised to play a pivotal role in future scientific breakthroughs.